Colistimethate Sodium

Specification

• Description: Colistimethate Sodium is the sodium salt of colistimethate, a broad-spectrum polymyxin antibiotic against most aerobic Gram-negative bacteria except Proteus bacteria. Colistimethate sodium contains the pentasodium salt of the penta(methanesulfonic acid) derivative of colistin A as the major component and a small proportion of the petasodium salt of the pentamethanesulfonate derivative of colistin B. Colistins are cyclic polypeptides produced from Bacillus colistinus or B. polymyxa and function as a surfactant which penetrates into and disrupts the bacterial cell membrane, thereby resulting in bactericidal effect.; See also: Colistimethate (has active moiety).
• CAS No.: 8068-28-8
• Molecular Formula: C45H85N13O10
• Molecular Weight: 968.2 g/mol
• IUPAC Name: 6-methyl-N-[2-[(2S,5S,8S,11S,14S,17S,20S,23S)-8,11,14,20-tetrakis(2-aminoethyl)-5-[(1R)-1-hydroxyethyl]-17,23-bis(2-methylpropyl)-3,6,9,12,15,18,21,24-octaoxo-1,4,7,10,13,16,19,22-octazacyclotetracos-2-yl]ethyl]octanamide
• Standard InChI: InChI=1S/C45H85N13O10/c1-8-27(6)11-9-10-12-36(60)50-22-17-33-42(65)58-37(28(7)59)45(68)55-32(16-21-49)39(62)51-29(13-18-46)38(61)52-30(14-19-47)40(63)56-34(23-25(2)3)43(66)53-31(15-20-48)41(64)57-35(24-26(4)5)44(67)54-33/h25-35,37,59H,8-24,46-49H2,1-7H3,(H,50,60)(H,51,62)(H,52,61)(H,53,66)(H,54,67)(H,55,68)(H,56,63)(H,57,64)(H,58,65)/t27?,28-,29+,30+,31+,32+,33+,34+,35+,37+/m1/s1
• Standard InChI Key: RPABDKTXMKOGKI-OYTUFZPASA-N
• Canonical SMILES: CCC(C)CCCCC(=O)NC(CCNCS(=O)(=O)[O-])C(=O)NC(C(C)O)C(=O)NC(CCNCS(=O)(=O)[O-])C(=O)NC1CCNC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC1=O)CCNCS(=O)(=O)[O-])CC(C)C)CC(C)C)CCNCS(=O)(=O)[O-])CCNCS(=O)(=O)[O-])C(C)O.[Na+].[Na+].[Na+].[Na+].[Na+]